6-Cyclopropyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H14N4S
• Molecular Weight: 270.35 g/mol
• IUPAC Name: 6-cyclopropyl-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H14N4S/c1-9-4-2-3-5-11(9)8-12-15-16-14-18(12)17-13(19-14)10-6-7-10/h2-5,10H,6-8H2,1H3
• InChI Key: ORLLLVIOBIKWSY-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4CC4

Description

6-Cyclopropyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound belongs to the class of triazolothiadiazoles and has been found to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of 6-Cyclopropyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that this compound targets the DNA of cancer cells, leading to cell cycle arrest and apoptosis. It has also been reported to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various diseases. Moreover, it has been found to inhibit the growth of several microbial and fungal strains, which makes it a promising candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Cyclopropyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad-spectrum activity against various cancer cell lines and microbial strains. Moreover, it has been found to exhibit low toxicity in normal cells, which makes it a promising candidate for cancer therapy. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

Several future directions can be explored to further understand the potential therapeutic properties of 6-Cyclopropyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the directions is to explore the mechanism of action of this compound in more detail, which can provide insights into its potential targets and pathways. Moreover, further studies can be conducted to evaluate the efficacy and safety of this compound in animal models and clinical trials. Finally, efforts can be made to improve the solubility and bioavailability of this compound, which can enhance its therapeutic potential.

Synthesis Methods

The synthesis of 6-Cyclopropyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-methylbenzyl hydrazine with cyclopropyl isothiocyanate in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with 1,2,4-triazole-3-thiol to obtain the final product. The yield of this synthesis method is reported to be around 60%.

Scientific Research Applications

6-Cyclopropyl-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic properties. It has been found to exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer activities. Several studies have reported that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Moreover, it has been found to induce apoptosis in cancer cells, which is a promising mechanism for cancer therapy.